Cas no 1247650-11-8 (1-bromo-2-(2-ethoxyethoxy)cyclopentane)

• Product Name: 1-bromo-2-(2-ethoxyethoxy)cyclopentane
• CAS No: 1247650-11-8
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 6377926
• PubChem ID: 62110926
• Update Time: 2025-10-28

1-bromo-2-(2-ethoxyethoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2-ethoxyethoxy)cyclopentane
• AKOS011390598
• EN300-1133334
• 1247650-11-8

• Inchi： 1S/C9H17BrO2/c1-2-11-6-7-12-9-5-3-4-8(9)10/h8-9H,2-7H2,1H3
• InChI Key： GXKLPRVXLLPDQK-UHFFFAOYSA-N
• SMILES： BrC1CCCC1OCCOCC

Computed Properties

• Exact Mass: 236.04119g/mol
• Monoisotopic Mass: 236.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-bromo-2-(2-ethoxyethoxy)cyclopentane

Introduction to 1-Bromo-2-(2-Ethoxyethoxy)cyclopentane (CAS No. 1247650-11-8)

1-Bromo-2-(2-ethoxyethoxy)cyclopentane (CAS No. 1247650-11-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a brominated cyclopentane ring with a 2-ethoxyethoxy substituent, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The bromine atom in 1-bromo-2-(2-ethoxyethoxy)cyclopentane serves as an excellent leaving group, facilitating a wide range of substitution and elimination reactions. This property makes it particularly useful in the synthesis of complex organic molecules, where precise control over the reaction pathway is crucial. Additionally, the 2-ethoxyethoxy substituent imparts solubility and reactivity characteristics that can be leveraged in the design of novel compounds with specific biological or material properties.

Recent research has highlighted the potential applications of 1-bromo-2-(2-ethoxyethoxy)cyclopentane in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of antiviral agents. The brominated cyclopentane ring provides a scaffold for the introduction of functional groups that enhance the antiviral activity and pharmacokinetic properties of the final product.

In another study, researchers at the University of California, Los Angeles (UCLA) explored the use of 1-bromo-2-(2-ethoxyethoxy)cyclopentane in the synthesis of polymers with tunable properties. The compound's reactivity and solubility make it an ideal candidate for polymerization reactions, leading to materials with applications in drug delivery systems and tissue engineering. The ability to fine-tune the properties of these polymers through controlled synthesis opens up new possibilities for biomedical applications.

The structural versatility of 1-bromo-2-(2-ethoxyethoxy)cyclopentane also makes it a valuable tool in combinatorial chemistry. Combinatorial approaches allow for the rapid generation and screening of large libraries of compounds, accelerating the discovery process for new drugs and materials. By using this compound as a building block, researchers can explore a wide range of structural variations, optimizing for desired biological or physical properties.

In addition to its synthetic utility, 1-bromo-2-(2-ethoxyethoxy)cyclopentane has been studied for its potential as a ligand in coordination chemistry. Coordination complexes formed with this ligand have shown promise in catalytic applications, particularly in asymmetric synthesis. The chiral environment created by the cyclopentane ring and ethoxyethoxy substituent can induce enantioselectivity in catalytic reactions, leading to highly enantioenriched products that are valuable in pharmaceutical and fine chemical industries.

The safety profile of 1-bromo-2-(2-ethoxyethoxy)cyclopentane is another important consideration. While brominated compounds can pose environmental and health risks if not handled properly, this specific compound has been evaluated for its toxicity and environmental impact. Studies have shown that it can be used safely under controlled laboratory conditions, provided appropriate safety protocols are followed.

In conclusion, 1-bromo-2-(2-ethoxyethoxy)cyclopentane (CAS No. 1247650-11-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure and reactivity make it an indispensable tool for researchers working in chemical synthesis, pharmaceutical development, materials science, and coordination chemistry. As ongoing research continues to uncover new uses and properties, this compound is likely to play an increasingly important role in advancing these fields.